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Compound of Interest

Compound Name: N-(3-ethylheptyl)acetamide

Cat. No.: B15348527

For immediate reference, the theoretical molecular weight of N-(3-ethylheptyl)acetamide is
185.311 g/mol .

This guide provides a detailed breakdown of the calculation for the theoretical molecular weight
of the organic compound N-(3-ethylheptyl)acetamide, intended for researchers, scientists,
and professionals in drug development.

Chemical Structure and Formula

To begin, the chemical structure must be accurately determined from the IUPAC name.

o Acetamide: This forms the base of the molecule, consisting of a methyl group and a carbonyl
group bonded to a nitrogen atom (CH3zCONH-).

o N-(3-ethylheptyl): This substituent is attached to the nitrogen atom of the acetamide. Itis a
heptyl (7-carbon) chain with an ethyl group (-CH2CH?s) located on the third carbon atom.

Combining these parts gives the full chemical structure. From this structure, the molecular
formula is derived by counting the number of atoms of each element.

e Carbon (C): 2 atoms from the acetamide group + 9 atoms from the 3-ethylheptyl group = 11
atoms

e Hydrogen (H): 4 atoms from the acetamide group + 19 atoms from the 3-ethylheptyl group =
23 atoms
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» Nitrogen (N):1 atom
e Oxygen (O):1 atom
Thus, the molecular formula for N-(3-ethylheptyl)acetamide is C11H23NO.

Calculation of Theoretical Molecular Weight

The theoretical molecular weight is the sum of the atomic weights of all atoms in the molecule.
The calculation uses the standard atomic weights of each element, which are weighted
averages of the masses of their naturally occurring isotopes.[1]

The standard atomic weights used for this calculation are:
e Carbon (C): 12.011 u[2]

e Hydrogen (H): 1.008 u[3]

o Nitrogen (N): 14.007 u[4]

e Oxygen (O): 15.999 u[5]

The total molecular weight is calculated by multiplying the count of each element by its atomic
weight and summing the results.

Data Presentation: Atomic Weight Contributions

The following table summarizes the contribution of each element to the total molecular weight
of N-(3-ethylheptyl)acetamide.
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Standard Total Mass
Element Symbol Atom Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 11 12.011[2] 132.121
Hydrogen H 23 1.008[3] 23.184
Nitrogen N 1 14.007[4] 14.007
Oxygen o} 1 15.999[5] 15.999

Total 185.311

Logical Workflow for Calculation

The process for determining the theoretical molecular weight follows a clear logical
progression. This workflow can be visualized to better understand the relationship between the
steps.
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Caption: Workflow for calculating theoretical molecular weight.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15348527?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

